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Compound of Interest

Compound Name: 4-lodopyridine

Cat. No.: B057791

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of 4-lodopyridine. Adherence to these guidelines is critical to ensure a safe laboratory
environment and the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)

4-lodopyridine is a hazardous substance that requires careful handling. It is harmful if
swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
[2][3][4] The following Personal Protective Equipment (PPE) is mandatory when handling this
chemical.
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Protection Type

Specific PPE Required

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 (EU) or NIOSH (US)
standards). A face shield
should be worn in situations

with a high risk of splashing.

To protect against serious eye
irritation or damage from dust

or splashes.[1][2]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). A
chemical protective suit or lab

coat.

To prevent skin irritation upon

contact.[5]

Respiratory Protection

Use in a well-ventilated area or
a fume hood is required.[1][2]
[5] If exposure limits are
exceeded or irritation is
experienced, a full-face
respirator with an appropriate

cartridge should be used.

To prevent respiratory tract

irritation from dust or vapors.

Footwear

Closed-toe shoes.

To protect feet from potential

spills.

Physical and Chemical Properties

Understanding the properties of 4-lodopyridine is crucial for safe handling and storage.
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Property Value Source

CAS Number 15854-87-2 [1][6]

Molecular Formula C5H4IN [2][6]

Molecular Weight 205.00 g/mol [41[6]
White to light yellow crystals or

Appearance ) ] [2][5]
powder.[5] Off-white solid.[2]

Melting Point 94-99 °C [5][6]

Boiling Point 212-215 °C [5]

N Readily soluble in methanol,
Solubility [5]

ethanol, and acetone.

Storage Temperature

-20°C, sealed and away from
light.

[5]16]

Step-by-Step Handling Procedures

The following protocols are designed to minimize exposure and ensure safe handling of 4-

lodopyridine throughout common laboratory procedures.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any damage or leaks. Wear

appropriate PPE during inspection.

o Label: Ensure the container is clearly labeled with the chemical name, hazard symbols, and

date of receipt.

o Store: Store the container in a cool, dry, and dark place, such as a freezer at -20°C.[5][6] It

should be kept in a well-ventilated area, away from incompatible materials like strong

oxidants and acids.[5] The storage area should be locked.[1][2]

Weighing and Preparing Solutions
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Work Area Preparation: Conduct all weighing and solution preparation inside a certified
chemical fume hood to avoid inhalation of dust.[5]

PPE: Don a full set of the required PPE, including chemical-resistant gloves, a lab coat, and
safety goggles.

Weighing: Use a disposable weighing boat to prevent contamination of balances. Handle the
solid with a clean spatula. Avoid creating dust.

Solution Preparation: Slowly add the weighed 4-lodopyridine to the desired solvent in a
suitable container. If necessary, use a magnetic stirrer to aid dissolution. Keep the container
covered as much as possible.

Cleanup: After use, decontaminate the spatula and work surface. Dispose of the weighing
boat and any contaminated wipes in the designated solid hazardous waste container.

Spill and Emergency Procedures
Spill Response

Evacuate: If a significant spill occurs, evacuate the immediate area.
Ventilate: Ensure the area is well-ventilated.
Contain: For small spills, cover with an inert absorbent material (e.g., sand or vermiculite).

Collect: Carefully sweep or scoop the absorbed material into a sealed, labeled container for
hazardous waste disposal. Avoid generating dust.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap
and water.[5] All cleaning materials must be disposed of as hazardous waste.

First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and
seek immediate medical attention.[1][5]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
plenty of soap and water for at least 15 minutes.[2][5] Seek medical attention if irritation
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persists.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[2][5] Remove contact lenses if present and easy to do.[1][2] Seek immediate
medical attention.

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1][2][5]

Disposal Plan
All waste containing 4-lodopyridine must be treated as hazardous waste.

e Solid Waste: This includes unused 4-lodopyridine, contaminated gloves, weighing boats,
and absorbent materials. Place these in a clearly labeled, sealed container for solid
hazardous waste.

 Liquid Waste: Solutions containing 4-lodopyridine and contaminated solvents should be
collected in a labeled, sealed container for liquid hazardous waste.

o Disposal: All hazardous waste must be disposed of through a licensed hazardous waste
treatment company.[5] Do not dispose of down the drain or in regular trash.

Workflow for Safe Handling of 4-lodopyridine
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Caption: Workflow for the safe handling of 4-lodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

o 2. fishersci.com [fishersci.com]

» 3. chemical-label.com [chemical-label.com]

e 4. 4-lodopyridine | C5H4IN | CID 609492 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. 4-lodopyridine (CAS : 15854-87-2) [cuikangsynthesis.com]

e 6. 4-lodopyridine 96 15854-87-2 [sigmaaldrich.com]

» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 4-lodopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057791#personal-protective-equipment-for-handling-
4-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b057791?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/4-iodo-pyridine-pd2102091002.html
https://www.fishersci.com/store/msds?partNumber=MO00014DA&productDescription=4-IODOPYRIDINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemical-label.com/en/ghs/print-clp/15854-87-2/4-iodopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodopyridine
https://www.cuikangsynthesis.com/4-IodopyridineCAS15854-87-2-p5623635.html
https://www.sigmaaldrich.com/US/en/product/aldrich/722170
https://www.benchchem.com/product/b057791#personal-protective-equipment-for-handling-4-iodopyridine
https://www.benchchem.com/product/b057791#personal-protective-equipment-for-handling-4-iodopyridine
https://www.benchchem.com/product/b057791#personal-protective-equipment-for-handling-4-iodopyridine
https://www.benchchem.com/product/b057791#personal-protective-equipment-for-handling-4-iodopyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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